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Compound of Interest

Compound Name: Anle138b-F105

Cat. No.: B15607771

For researchers and drug development professionals, ensuring laboratory safety and proper
chemical handling is paramount. This document provides essential, step-by-step guidance for
the proper disposal of Anle138b, a novel oligomer modulator used in neurodegenerative
disease research. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Anle138b is an inhibitor of protein aggregation, specifically targeting the formation of

pathological aggregates of proteins like alpha-synuclein and prion protein.[1][2] While it shows
promise as a therapeutic agent, it is crucial to handle and dispose of this compound with care,
following established safety protocols. This guide is intended for laboratory research use only.

[1]

Chemical and Physical Properties of Anlel38b

A clear understanding of the chemical and physical properties of Anle138b is fundamental to
safe handling and disposal. The following table summarizes key quantitative data for this
compound.
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Property Value
Molecular Weight 343.18 g/mol
Molecular Formula C16H11BrN20:2
CAS Number 882697-00-9
Purity >98% (HPLC)
Storage Temperature -20°C

DMF: 30 mg/ml, DMSO: 30 mg/ml, DMSO:PBS

Solubilit
’ (pH 7.2) (1:2): 0.3 mg/ml

Source: Tocris Bioscience, Cayman Chemical[2]

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate
Personal Protective Equipment (PPE) to minimize exposure risk.

» Eye Protection: Wear safety glasses with side-shields conforming to EN166, or other
approved government standards such as NIOSH (US) or EN 166(EU).[3]

» Hand Protection: Handle with gloves that have been inspected prior to use.[3] Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact.[3]
Dispose of contaminated gloves after use in accordance with applicable laws and good
laboratory practices.[3] The selected gloves must satisfy the specifications of Regulation
(EU) 2016/425 and the standard EN 374 derived from it.[3]

» Body Protection: Wear appropriate protective clothing to prevent skin exposure.

o Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-
approved respirator.

Step-by-Step Disposal Protocol
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The following protocol outlines the recommended procedure for the disposal of Anle138b. This
process should be carried out in a well-ventilated area, preferably within a chemical fume hood.

. Preparation of Waste Container:

Select a suitable, clearly labeled, and closed container for chemical waste.
The container must be compatible with the combustible solvent to be used for dissolution.

. Dissolution of Anle138b:

For surplus and non-recyclable solutions, the recommended disposal method is to dissolve
or mix the material with a combustible solvent.[3]

Carefully transfer the Anle138b waste into the prepared waste container.

Add a combustible solvent (e.g., ethanol, acetone) to dissolve the Anle138b completely. The
choice of solvent should be in accordance with local regulations and the capabilities of the
licensed disposal company.

. Final Disposal:

The dissolved Anle138b waste should be sent to a licensed disposal company for
incineration.[3]

The chemical incinerator must be equipped with an afterburner and scrubber to ensure
complete and environmentally sound destruction of the compound.[3]

Never dispose of Anle138b down the drain.[3]

. Decontamination of Labware:

All labware that has come into contact with Anle138b should be thoroughly decontaminated.
Wash with soap and plenty of water.[3] For enhanced cleaning of protein aggregates,
commercial detergents and SDS are more effective than methods designed for prion
decontamination.

Accidental Release Measures
In the event of a spill, follow these emergency procedures:
o Personal Precautions: Use personal protective equipment, including respiratory protection if

dust is present.[3] Avoid breathing vapors, mist, gas, or dust.[3] Ensure adequate ventilation
and evacuate personnel to safe areas.[3]
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o Containment and Cleaning: Pick up and arrange disposal without creating dust.[3] Sweep up
the spilled material and shovel it into a suitable, closed container for disposal.[3]

e Environmental Precautions: Do not let the product enter drains.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Anle138b disposal procedure.
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Caption: Workflow for the proper disposal of Anle138b.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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